Cas no 55699-12-2 (4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid)
55699-12-2 structure
Product name:4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid
4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid
- 2-(4-tert-Butyl-3-hydroxy-2,6-dimethylphenyl)acetic acid
- [4-(1,1-Dimethylethyl)-3-hydroxy-2,6-dimethylphenyl]acetic Acid
- DB-316775
- 55699-12-2
- 4-tert.-Butyl- 2,6-dimethyl-3-hydroxyphenylacetic acid
- Benzeneacetic acid, 4-(1,1-dimethylethyl)-3-hydroxy-2,6-dimethyl-
- SZKABAZTVCKJNT-UHFFFAOYSA-N
- SCHEMBL11315628
- Oxymetazoline Hydrochloride Imp. D (EP); Oxymetazoline Imp. D (EP); [4-(1,1-Dimethylethyl)-3-hydroxy-2,6-dimethylphenyl]acetic Acid; Oxymetazoline Hydrochloride Impurity D; Oxymetazoline Impurity D
- 4-tert.-Butyl-2,6-dimethyl-3-hydroxyphenylacetic acid
- 2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)aceticacid
- 4-t-butyl-2,6-dimethyl-3-hydroxyphenyl acetic acid
- 2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)acetic acid
-
- MDL： MFCD11100006
- Inchi： InChI=1S/C14H20O3/c1-8-6-11(14(3,4)5)13(17)9(2)10(8)7-12(15)16/h6,17H,7H2,1-5H3,(H,15,16)
- InChI Key： SZKABAZTVCKJNT-UHFFFAOYSA-N
- SMILES： CC1=C(CC(=O)O)C(=C(C(=C1)C(C)(C)C)O)C
Computed Properties
- Exact Mass: 236.14124450g/mol
- Monoisotopic Mass: 236.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 3.4
4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B692010-1g |
4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid |
55699-12-2 | 1g |
$ 2128.00 | 2023-09-08 | ||
| TRC | B692010-100mg |
4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid |
55699-12-2 | 100mg |
$ 270.00 | 2023-09-08 | ||
| TRC | B692010-1000mg |
4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid |
55699-12-2 | 1g |
$ 2093.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-504439-100mg |
4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid, |
55699-12-2 | 100mg |
￥3309.00 | 2023-09-05 | ||
| A2B Chem LLC | AG23973-1g |
2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)acetic acid |
55699-12-2 | 1g |
$2159.00 | 2024-04-19 | ||
| Crysdot LLC | CD12061331-10g |
2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)acetic acid |
55699-12-2 | 95+% | 10g |
$1764 | 2024-07-24 | |
| Crysdot LLC | CD12061331-1g |
2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)acetic acid |
55699-12-2 | 95+% | 1g |
$343 | 2024-07-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-504439-100 mg |
4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid, |
55699-12-2 | 100MG |
￥3,309.00 | 2023-07-11 | ||
| A2B Chem LLC | AG23973-100mg |
2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)acetic acid |
55699-12-2 | 100mg |
$380.00 | 2024-04-19 | ||
| Crysdot LLC | CD12061331-5g |
2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)acetic acid |
55699-12-2 | 95+% | 5g |
$928 | 2024-07-24 |
4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid Related Literature
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En-Cui Yang,Zhong-Yi Liu,Xiao-Yun Wu,Xiao-Jun Zhao Chem. Commun., 2011,47, 8629-8631
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Jiao Jiao Li,Kyungsook Kim,Seyed-Iman Roohani-Esfahani,Jin Guo,David L. Kaplan,Hala Zreiqat J. Mater. Chem. B, 2015,3, 5361-5376
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Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
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Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
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Rae Hyung Kang,Jeong-Eun Jang,Seong Jae Kang,Michael J. Sailor,Seung Geun Yeo Nanoscale Horiz., 2020,5, 1213-1225
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Rohit Chand,Saipriya Ramalingam,Suresh Neethirajan Nanoscale, 2018,10, 8217-8225
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Charlotte E. Willans,Sara French,Leonard J. Barbour,Jan-André Gertenbach,Peter C. Junk,Gareth O. Lloyd,Jonathan W. Steed Dalton Trans., 2009, 6480-6482
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Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
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Yuye Wang,Shiyue Liu,Tiankai Zhang,Hengji Cong,Yuanyuan Wei,Jianbin Xu,Yi-Ping Ho,Siu-Kai Kong,Ho-Pui Ho Lab Chip, 2019,19, 3870-3879
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Chunqian Zhang,Fan Yang,Dalin Zhang,Xu Zhang,Chunlai Xue,Yuhua Zuo,Chuanbo Li,Buwen Cheng,Qiming Wang RSC Adv., 2015,5, 15940-15943
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